3-Bromo-5-chloro-2-methoxyaniline hydrochloride

• IUPAC Name: 3-bromo-5-chloro-2-methoxyaniline;hydrochloride
• InChI: InChI=1S/C7H7BrClNO.ClH/c1-11-7-5(8)2-4(9)3-6(7)10;/h2-3H,10H2,1H3;1H
• InChI Key: ZRKIYQQCNGGSIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Br)Cl)N.Cl
• Molecular Formula: C7H8BrCl2NO
• Molecular Weight: 272.95 g/mol

Description

3-Bromo-5-chloro-2-methoxyaniline hydrochloride is a chemical compound that belongs to the class of aniline derivatives. It is commonly used in scientific research for its ability to inhibit certain enzymes and as a starting material for the synthesis of other compounds. In

Mechanism of Action

The mechanism of action of 3-Bromo-5-chloro-2-methoxyaniline hydrochloride involves the inhibition of enzymes, such as tyrosinase and laccase, by binding to the active site of the enzyme and preventing substrate binding. This results in a decrease in the production of melanin and other pigments, which can be useful in the treatment of hyperpigmentation disorders and as a cosmetic ingredient.
Biochemical and physiological effects:
The biochemical and physiological effects of 3-Bromo-5-chloro-2-methoxyaniline hydrochloride are primarily related to its inhibition of enzymes involved in various biochemical pathways. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been studied for its potential use in the treatment of hyperpigmentation disorders and as a cosmetic ingredient.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Bromo-5-chloro-2-methoxyaniline hydrochloride in lab experiments include its high yield and purity, as well as its ability to inhibit enzymes involved in various biochemical pathways. However, its limitations include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the use of 3-Bromo-5-chloro-2-methoxyaniline hydrochloride in scientific research. These include its potential use as a catalyst in organic synthesis reactions, its potential use in the treatment of hyperpigmentation disorders and as a cosmetic ingredient, and its potential use in the development of new cancer therapies. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of 3-Bromo-5-chloro-2-methoxyaniline hydrochloride involves the reaction of 2-bromo-5-chloroanisole with aniline in the presence of hydrochloric acid. The resulting product is then purified by recrystallization to obtain the final product in high yield and purity.

Scientific Research Applications

3-Bromo-5-chloro-2-methoxyaniline hydrochloride is widely used in scientific research as a starting material for the synthesis of other compounds. It is also used as an inhibitor of certain enzymes, such as tyrosinase and laccase, which are involved in various biochemical pathways. Additionally, it has been studied for its potential use in the treatment of cancer and as a catalyst in organic synthesis reactions.